(4-Benzhydrylpiperazin-1-yl)-(3-methoxynaphthalen-2-yl)methanone;hydrochloride

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(3-methoxynaphthalen-2-yl)methanone;hydrochloride
• InChI: InChI=1S/C29H28N2O2.ClH/c1-33-27-21-25-15-9-8-14-24(25)20-26(27)29(32)31-18-16-30(17-19-31)28(22-10-4-2-5-11-22)23-12-6-3-7-13-23;/h2-15,20-21,28H,16-19H2,1H3;1H
• InChI Key: KCKIBAFSLLTHAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)N3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5.Cl
• Molecular Formula: C29H29ClN2O2
• Molecular Weight: 473.0 g/mol

Description

(4-Benzhydrylpiperazin-1-yl)-(3-methoxynaphthalen-2-yl)methanone;hydrochloride is a chemical compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Benzhydrylpiperazin-1-yl)-(3-methoxynaphthalen-2-yl)methanone;hydrochloride typically involves the reaction of benzhydrylpiperazine with a methoxynaphthalene derivative under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The hydrochloride salt is then formed by treating the resulting compound with hydrochloric acid.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

(4-Benzhydrylpiperazin-1-yl)-(3-methoxynaphthalen-2-yl)methanone;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Reagents such as halogens or alkylating agents can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

(4-Benzhydrylpiperazin-1-yl)-(3-methoxynaphthalen-2-yl)methanone;hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including interactions with various biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Benzhydrylpiperazin-1-yl)-(3-methoxynaphthalen-2-yl)methanone;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• (4-Benzhydrylpiperazin-1-yl)-(4-chlorophenyl)methanone;hydrochloride
• (2-Bromophenyl)[4-(diphenylmethyl)-1-piperazinyl]methanone;hydrochloride
• 2-(4-Benzhydrylpiperazin-1-yl)pyrimidine-5-carbonitrile

Uniqueness

(4-Benzhydrylpiperazin-1-yl)-(3-methoxynaphthalen-2-yl)methanone;hydrochloride is unique due to its specific combination of structural features, which may confer distinct chemical and biological properties compared to similar compounds. This uniqueness makes it a valuable subject of study for various applications.